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Compound of Interest

Compound Name: 1,3-Diazepane-2-thione

Cat. No.: B148885 Get Quote

Prepared for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available information regarding the properties

and hazards of 1,3-Diazepane-2-thione, identified by CAS number 5700-04-9. It is important to

note that publicly available information on the biological activity, detailed experimental

protocols, and associated signaling pathways for this specific compound is limited.

Chemical and Physical Properties
The fundamental chemical and physical characteristics of 1,3-Diazepane-2-thione are

summarized in the table below. This data is essential for handling, storage, and theoretical

modeling of the compound.
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Property Value Reference

CAS Number 5700-04-9 [1]

Molecular Formula C₅H₁₀N₂S [1]

Molecular Weight 130.21 g/mol [1]

IUPAC Name 1,3-diazepane-2-thione [1]

Synonyms
hexahydro-2H-1,3-diazepine-

2-thione
[1]

Physical Appearance
Not specified in available

results

Melting Point
Not specified in available

results

Boiling Point
Not specified in available

results

Solubility
Not specified in available

results

Hazard Identification and Safety
Understanding the potential hazards is critical for the safe handling and use of any chemical

substance. The following table outlines the known hazard classifications for 1,3-Diazepane-2-
thione according to the Globally Harmonized System (GHS).
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Hazard Class GHS Classification
Precautionary
Statements

Reference

Acute Toxicity, Oral
Warning: Harmful if

swallowed

P264, P270,

P301+P317, P330,

P501

[1]

Skin

Corrosion/Irritation

Warning: Causes skin

irritation

P264, P280,

P302+P352, P321,

P332+P317,

P362+P364

[1]

Serious Eye

Damage/Eye Irritation

Warning: Causes

serious eye irritation

P264+P265, P280,

P305+P351+P338,

P319, P337+P317

[1]

Respiratory

Sensitization

Not specified in

available results

Carcinogenicity
Not specified in

available results

General Handling Precautions: Standard laboratory safety protocols should be followed when

handling 1,3-Diazepane-2-thione. This includes the use of personal protective equipment

(PPE) such as gloves, safety glasses, and a lab coat. Work should be conducted in a well-

ventilated area.

Biological Activity and Signaling Pathways
A comprehensive search of publicly available scientific literature and databases did not yield

specific information on the biological activity, mechanism of action, or any associated signaling

pathways for 1,3-Diazepane-2-thione. The compound is listed as an upstream and

downstream product in some chemical synthesis pathways, indicating its use as a chemical

intermediate.[2] However, its role in biological systems or as a potential therapeutic agent has

not been documented in the provided search results.

Experimental Protocols
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Due to the lack of published research on the biological effects of 1,3-Diazepane-2-thione, no

detailed experimental protocols for its use in biological assays or studies are available.

Conclusion
1,3-Diazepane-2-thione (CAS 5700-04-9) is a chemical compound for which basic chemical

and hazard information is available. However, there is a significant gap in the scientific

literature regarding its biological properties. For researchers and drug development

professionals, this compound represents a largely unexplored chemical entity. Any investigation

into its potential biological effects would require foundational in vitro and in vivo screening

studies to first establish any activity.

It is crucial to distinguish CAS 5700-04-9 from other compounds that may have appeared in

unrelated search results. For instance, 4'-Methoxyacetophenone (CAS 100-06-1) is a well-

characterized compound with known applications in the fragrance and pharmaceutical

industries, but it is chemically distinct from 1,3-Diazepane-2-thione.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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